Cas no 15418-16-3 (C.I. Direct Red 83)

• Product Name: C.I. Direct Red 83
• CAS No: 15418-16-3
• MF: C₃₃H₁₆Cu₂N₆Na₄O₁₇S₄
• MW: 1115.82122898102
• CID: 139423
• PubChem ID: 159757
• Update Time: 2025-04-19

C.I. Direct Red 83 Chemical and Physical Properties

Names and Identifiers

• C.I. Direct Red 83
• dicopper,tetrasodium,4-oxido-7-[[5-oxido-6-[(2-oxido-5-sulfonatophenyl)diazenyl]-7-sulfonatonaphthalen-2-yl]carbamoylamino]-3-[(2-oxido-5-sulfonatophenyl)diazenyl]naphthalene-2-sulfonate
• DIRECT RED 83
• EINECS 239-429-5
• -[[7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(2-hydroxy-5-sulfophenyl)azo]-2-naphthalenesulfonato]](8-)]] di-, tetrasodium
• Cuprate(4-),[μ-[[7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(2-hydroxy-5-sulfophenyl)azo]-2-naphthalenesulfonato]](8-)]] di-,tetrasodium
• Direct Violet 2RLL
• Direct rubine L 2A
• Fabrifast Rubine 3BLL
• Fast Red BLL
• Helion Violet 2RLL
• Sirius Supra Rubine SB
• Solantine Rubine LB
• Solar Rubinol 3LR
• Solophenyl Bordeaux 3BLE
• [mu-[[7,7'-(Carbonyldiimino)bis[4-hydroxy-3-[(2-hydroxy-5-sulfophenyl)azo]-2-naphthalenesulfonato]](8-)]]dicuprate(4-) sodium
• Rubine 3BL
• Direct Red 220
• Romexal Rubine MV
• Dynarect Rubine GR
• Sukoton Rubine L2A
• cprate(4-), [ mu -[[7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(2-hydroxy-5-sulfop
• C.I.DIRECTRED83
• 2-NAPHTHALENESULFONIC ACID, 7,7'-(CARBONYLDIIMINO)BIS(4-HYDROXY-3-((E)-2-(2-HYDROXY-5-SULFOPHENYL)DIAZENYL)-, COPPER(2+) SODIUM SALT (1:2:4)
• COPPER(2+) SODIUM 7,7'-(CARBONYLDIIMINO)BIS(4-OXIDO-3-((E)-(2-OXIDO-5-SULFONATOPHENYL)DIAZENYL)-2-NAPHTHALENESULFONATE) (2:4:1)
• 15418-16-3
• DIRECT LIGHTFAST RUBY MU
• C.I. DIRECT RED 220
• C.I. 29225
• CUPRATE(4-), (.MU.-((7,7'-(CARBONYLDIIMINO)BIS(4-HYDROXY-3-((2-HYDROXY-5-SULFOPHENYL)AZO)-2-NAPHTHALENESULFONATO))(8-)))DI-, TETRASODIUM
• Tetrasodium (mu-((7,7'-(carbonyldiimino)bis(4-hydroxy-3-((2-hydroxy-5-sulphophenyl)azo)naphthalene-2-sulphonato))(8-)))dicuprate(4-)
• COPPER(2+) SODIUM 4-OXIDO-7-(((5-OXIDO-6-((E)-(2-OXIDO-5-SULFONATOPHENYL)DIAZENYL)-7-SULFONATONAPHTHALEN-2-YL)CARBAMOYL)AMINO)-3-((E)-(2-OXIDO-5-SULFONATOPHENYL)DIAZENYL)NAPHTHALENE-2-SULFONATE(2:4:1)
• UNII-665Y93749B
• CUPRATE(4-), (.MU.-((7,7'-(CARBONYLDIIMINO)BIS(4-(HYDROXY-.KAPPA.O)-3-((2-(HYDROXY-.KAPPA.O)-5-SULFOPHENYL)AZO-.KAPPA.N1)-2-NAPHTHALENESULFONATO))(8-)))DI-, TETRASODIUM
• DTXSID001015272
• CUPRATE(4-), (.MU.-((7,7'-(CARBONYLDIIMINO)BIS(4-HYDROXY-3-((2-HYDROXY-5-SULFOPHENYL)AZO)-2-NAPHTHALENESULFONATO))(8-)))DI-, SODIUM (1:4)
• Cuprate(4-), (mu-((7,7'-(carbonyldiimino)bis(4-hydroxy-3-((2-hydroxy-5-sulfophenyl)azo)-2-naphthalenesulfonato))(8-)))di-, tetrasodium
• (MU-((7,7'-(CARBONYLDIIMINO)BIS(4-HYDROXY-3-((2-HYDROXY-5-SULPHOPHENYL)AZO)NAPHTHALENE-2-SULPHONATO))(8-)))DICUPRATE(4-)
• DICOPPER TETRASODIUM 4-OXIDO-7-((5-OXIDO-6-((2-OXIDO-5-SULFONATOPHENYL)DIAZENYL)-7-SULFONATONAPHTHALEN-2-YL)CARBAMOYLAMINO)-3-((2-OXIDO-5-SULFONATOPHENYL)DIAZENYL)NAPHTHALENE-2-SULFONATE
• Cuprate(4-), (mu-((7,7'-(carbonyldiimino)bis(4-(hydroxy-kappaO)-3-((2-(hydroxy-kappaO)-5-sulfophenyl)azo-kappaN1)-2-naphthalenesulfonato))(8-)))di-, tetrasodium
• DIRECT FAST RUBY MU
• CHLORAMINE LIGHT VIOLET 2R
• dicopper;tetrasodium;4-oxido-7-[[5-oxido-6-[(2-oxido-5-sulfonatophenyl)diazenyl]-7-sulfonatonaphthalen-2-yl]carbamoylamino]-3-[(2-oxido-5-sulfonatophenyl)diazenyl]naphthalene-2-sulfonate
• Cuprate(4-), (mu-((7,7'-(carbonyldiimino)bis(4-hydroxy-3-((2-hydroxy-5-sulfophenyl)azo)-2-naphthalenesulfonato))(8-)))di-, sodium (1:4)
• Q27263957
• 665Y93749B
• DIRECT SUPRA RUBINE BL
• tetrasodium [mu-[[7,7/'-(carbonyldiimino)bis[4-hydroxy-3-[(2-hydroxy-5-sulphophenyl)azo]naphthalene-

• MDL： MFCD00230235
• Inchi： 1S/C33H24N6O17S4.2Cu.4Na/c40-25-7-3-19(57(45,46)47)13-23(25)36-38-29-27(59(51,52)53)11-15-9-17(1-5-21(15)31(29)42)34-33(44)35-18-2-6-22-16(10-18)12-28(60(54,55)56)30(32(22)43)39-37-24-14-20(58(48,49)50)4-8-26(24)41;;;;;;/h1-14,40-43H,(H2,34,35,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56);;;;;;/q;2*+2;4*+1/p-8/b38-36+,39-37+;;;;;;
• InChI Key： OKIWYOJOBJMUHM-LPJGVQGWSA-F
• SMILES： [Cu+2].[Cu+2].S(C1C(=C(C2C=CC(=CC=2C=1)NC(NC1C=CC2C(=C(C(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1C(=CC=C(C=1)S(=O)(=O)[O-])[O-])[O-])=O)[O-])/N=N/C1C(=CC=C(C=1)S(=O)(=O)[O-])[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 991.93600
• Monoisotopic Mass: 1113.764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 64
• Rotatable Bond Count: 12
• Complexity: 1860
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 445A^2

Experimental Properties

• PSA: 433.81000
• LogP: 9.37580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates